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Compound of Interest |

Compound Name: 7-Hexadecenedioic acid, (72)-
CAS No.: 253687-18-2
Cat. No.: B12656049
Get Quote
. J

CAS Number: 253687-18-2 Synonyms: (Z)-Hexadec-7-enedioic acid; cis-7-Hexadecenedioic
acid Chemical Formula: CieH2804 Molecular Weight: 284.4 g/mol

Core Directive: Operational Autonomy & Risk Context

Warning: Distinction from Mono-Acids Do not confuse this compound with (7Z)-7-
Hexadecenoic acid (Palmitoleic acid, CAS 2416-19-5). The compound in question is a
dicarboxylic acid (two carboxyl groups). This structural difference significantly alters its polarity,
melting point, and handling requirements compared to its mono-acid analog.

As a Senior Application Scientist, | advise treating (72)-7-Hexadecenedioic acid as a Category
2 Skin/Eye Irritant and a potential Respiratory Irritant (if in powder form). While specific
toxicological data for this exact isomer is limited (often classified as "Grey" or "Data Poor" in
GreenScreen assessments), its structural analogs (long-chain unsaturated dicarboxylic acids)
exhibit consistent hazard profiles requiring strict adherence to the Precautionary Principle.

Hazard Identification & Risk Assessment
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The following assessment is derived from Structure-Activity Relationships (SAR) of long-chain

dicarboxylic acids (e.g., Hexadecanedioic acid).

Hazard Class

GHS Classification
(Inferred)

Operational Implication

Skin Corrosion/Irritation

Category 2 (H315)

Causes skin irritation upon
prolonged contact. Acidic
nature can disrupt the stratum

corneum.

Serious Eye Damage/Irritation

Category 2A (H319)

Causes serious eye irritation.
Solid particles can cause
mechanical corneal abrasion +

chemical irritation.

STOT - Single Exposure

Category 3 (H335)

May cause respiratory irritation
if dust is inhaled during

weighing.

Environmental

Aquatic Acute 3 (H402)

Harmful to aquatic life. Do not

discharge into drains.[1][2]

PPE Selection Matrix

Select PPE based on the specific operational phase. This matrix ensures you are neither

under-protected during critical steps nor over-encumbered during low-risk tasks.
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Expert Insight:

o Glove Permeation: For standard solvents (Ethanol, DMSO) used to dissolve this acid,

standard nitrile is sufficient. If using halogenated solvents (DCM) for extraction, immediate

double-gloving or laminate (Silver Shield) gloves are mandatory due to rapid breakthrough.

o Eye Protection: Dicarboxylic acids are solids with high melting points. The primary risk is

dust. Safety glasses are insufficient if fine powder is generated; use goggles to seal the eyes

from airborne particulates.

Operational Handling Protocol
Step 1. Storage & Stability[3]

e Temperature: Store at -20°C.
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o Atmosphere: The cis-double bond at C7 is susceptible to oxidation (rancidity). Purge
headspace with Argon or Nitrogen after every use.

o Container: Amber glass vials with Teflon-lined caps to prevent photo-oxidation and cap

corrosion.

Step 2: Weighing & Transfer (The Ciritical Step)

o Static Control: Long-chain acids can be static-prone. Use an anti-static gun or polonium strip
if the powder "flies."

o Workflow:
o Equip PPE (Goggles, Nitrile Gloves).[4]

o Remove vial from freezer and allow to warm to room temperature before opening
(prevents water condensation inside the vial).

o Weigh inside a chemical fume hood or a balance enclosure to contain dust.

o Use a glass or stainless steel spatula (avoid plastics that may leach plasticizers into lipid
samples).

Step 3: Solubilization

¢ Solubility Profile: Insoluble in water. Soluble in Ethanol, DMSO, Dimethyl Formamide (DMF),
and Diethyl Ether.

e Protocol:
o Add solvent slowly to the solid.
o Vortex gently. If heating is required, do not exceed 50°C to preserve the cis-configuration.

o Note: Solutions in DMSO/Ethanol should be used immediately or aliquoted and frozen at
-80°C under Argon.

Visualization: Safe Handling Lifecycle
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The following diagram outlines the logical flow of handling, emphasizing the "Warm-Up" phase
often neglected by researchers, leading to sample degradation.

Warm-Up Anti-static precautions Weighing
nt Condensation (20 min to RT) (Fume Hood, Goggles)

EUNEET  Use immediate
(EtOH/DMSO)

Storage
(-20°C, Argon)

Experimental Use Segregate wasle

Click to download full resolution via product page

Caption: Operational workflow for (7Z)-7-Hexadecenedioic acid, highlighting the critical warm-
up step to prevent moisture contamination.

Emergency Response & Disposal
Accidental Exposure

o Eye Contact: Immediately flush with water for 15 minutes. Lift eyelids to ensure removal of
particulates. The acidity can cause stinging; do not rub.

» Skin Contact: Wash with soap and water. Do not use organic solvents (ethanol) to wash skin,
as this may increase transdermal absorption of the fatty acid.

« Inhalation: Move to fresh air. If coughing persists, seek medical attention (indicative of
respiratory tract irritation).

Disposal Strategy

o Waste Category:Hazardous Organic Waste (Acidic).

e Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) or strong bases in
the waste stream to prevent exothermic neutralization or oxidation reactions.

o Labeling: Clearly label as "Long-chain Dicarboxylic Acid - Irritant.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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